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Introduction

Proteolysis-targeting chimeras (PROTACS) are a novel class of therapeutic agents that induce
the degradation of specific target proteins.[1][2] These heterobifunctional molecules consist of a
ligand that binds to a target protein of interest, a ligand that recruits an E3 ubiquitin ligase, and
a linker connecting the two.[3][4] By bringing the target protein and the E3 ligase into close
proximity, PROTACSs facilitate the ubiquitination of the target, marking it for degradation by the
cell's natural protein disposal system, the proteasome.[2][5] This catalytic mechanism allows
for the removal of target proteins at sub-stoichiometric concentrations.[2]

Bruton's tyrosine kinase (BTK) is a crucial component of the B-cell receptor (BCR) signaling
pathway, playing a key role in B-cell development, activation, and proliferation.[6][7][8]
Dysregulation of BTK signaling is implicated in various B-cell malignancies, making it an
attractive therapeutic target.[7] PROTAC BTK Degrader-3 is a potent degrader of BTK.

This document provides detailed application notes and protocols for determining the half-
maximal degradation concentration (DC50) of PROTAC BTK Degrader-3 in a relevant cell line.
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Quantitative Data Summary

The following table summarizes the key quantitative data for PROTAC BTK Degrader-3.

Parameter Value Cell Line Source(s)

DC50 10.9 nM Mino [9][10][11]

Signaling Pathway and Mechanism of Action
BTK Signaling Pathway

Bruton's tyrosine kinase is a key mediator in the B-cell receptor (BCR) signaling pathway. Upon
antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK.
[12] Activated BTK then phosphorylates downstream substrates, including phospholipase C
gamma 2 (PLCy2), which ultimately results in the activation of transcription factors like NF-kB,
promoting B-cell proliferation and survival.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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